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Compound of Interest

(S)-Glycidyl 3-
Compound Name:
nitrobenzenesulfonate

Cat. No.: B040534

(S)-glycidyl nosylate, with the CAS number 115314-14-2, is a chiral organic compound
extensively utilized as a key intermediate in the synthesis of various pharmaceutical agents.[1]
[2] Its structure incorporates a reactive epoxide ring and a good leaving group, the nosylate (3-
nitrobenzenesulfonate), making it a versatile building block in asymmetric synthesis.[1][3] This
guide provides a comprehensive overview of its physical properties, experimental protocols for
its synthesis and characterization, and its role in drug development, tailored for researchers
and professionals in the chemical and pharmaceutical sciences.

Physical and Chemical Properties

(S)-glycidyl nosylate is typically an off-white to yellow-brown crystalline solid or powder at room
temperature.[3][4] It is known to be sensitive to moisture and should be stored under an inert
atmosphere, such as nitrogen, at temperatures between 2°C and 8°C.[5] The stability of the
compound is maintained under these recommended storage conditions.[3]

A summary of its key physical properties is presented in the table below for easy reference and
comparison.
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Property Value References
Molecular Formula CoHsNO6S [6]
Molecular Weight 259.24 g/mol [4]
Melting Point 61-66 °C [718]
N ) 432.2 °C at 760 mmHg
Boiling Point , [5107][°]
(Predicted)
Density ~1.59 g/cm? (Estimate) [7119]

Optical Rotation

[a]D2° = +21.5° (c=2, CHCl3)

[4]115]

Off-white to yellow-brown

Appearance [B1141[7]
needles or powder
Soluble in chloroform,
- methylene chloride, and
Solubility (31141051171

tetrahydrofuran. Insoluble in

hexane.

Storage Temperature

2-8°C, under inert atmosphere

[5]

Flash Point

215.2°C

[7]

Refractive Index

~1.527 (Estimate)

[5117]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of (S)-glycidyl nosylate are

crucial for its effective application in research and development.

Synthesis of (S)-Glycidyl Nosylate

A general and efficient method for the synthesis of (S)-glycidyl nosylate involves the reaction of

(R)-(+)-glycidol with 3-nitrobenzenesulfonyl chloride in the presence of a base.[4][5]

Method 1: Laboratory Scale Synthesis

e Reactants:
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[e]

(R)-(+)-glycidol (5.5 g, 74 mmol)

o

3-nitrobenzenesulfonyl chloride (12.6 g, 57 mmol)

[¢]

Triethylamine (TEA) (10.3 mL, 74 mmol)

[¢]

Anhydrous solvent (e.g., methylene chloride)

e Procedure:

o A solution of (R)-(+)-glycidol and triethylamine in an anhydrous solvent is prepared in a
reaction vessel and cooled to -20°C.[4][5]

o 3-nitrobenzenesulfonyl chloride is added slowly to the cooled solution.[4][5]

o The reaction mixture is stirred continuously at -20°C for approximately 96 hours. The
progress of the reaction can be monitored using Thin Layer Chromatography (TLC).[1][4]

[5]
o Upon completion, the reaction mixture is filtered to remove any solid byproducts.[4][5]

o The filtrate is washed sequentially with a 10% (w/w) agueous solution of tartaric acid,
saturated saline, and deionized water.[4][5]

o The organic phase is then dried over an anhydrous drying agent (e.g., Na2S0Oa4) and
concentrated under reduced pressure to yield the final product, (S)-(+)-glycidyl nosylate.[1]
[4][5] This procedure has been reported to achieve a yield of up to 97%.[4][5]

Characterization

The structure and purity of the synthesized (S)-glycidyl nosylate are typically confirmed using
spectroscopic methods.

e 1H NMR Spectroscopy: The structure of the product can be confirmed by proton Nuclear
Magnetic Resonance (*H NMR) spectroscopy.[4][5] In a CDCls solvent, the characteristic
chemical shifts (0) are observed at approximately:

o 2.62 ppm (dd, 1H)
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[e]

2.84 ppm (dd, 1H)

o

3.22 ppm (m, 1H)

[¢]

4.07 ppm (dd, 1H)

[¢]

4.49 ppm (dd, 1H)

[e]

7.80 ppm (t, 1H)

o

8.25 ppm (m, 1H)

[¢]

8.52 ppm (m, 1H)

[e]

8.78 ppm (m, 1H)[4][5]

Applications in Drug Development

(S)-glycidyl nosylate is a critical chiral intermediate, primarily recognized for its role in the
synthesis of Landiolol.[1][10] Landiolol is an ultra-short-acting, highly selective 31-adrenergic
receptor blocker used for the emergency treatment of tachyarrhythmias, such as atrial
fibrillation and sinus tachycardia, particularly during surgery.[1][2] The epoxide ring of (S)-
glycidyl nosylate allows for stereospecific ring-opening reactions, which is essential for
constructing the chiral side chain of Landiolol.[1]

Logical and Signaling Pathway Diagrams

To visualize the synthesis and the mechanism of action of the resulting drug, the following
diagrams are provided.
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Caption: Synthetic workflow for (S)-glycidyl nosylate.
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Caption: Mechanism of action of Landiolol, a 31-blocker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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